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Compound of Interest

Compound Name: Oxalic acid dihydrate

Cat. No.: B166457 Get Quote

Essential safety protocols and logistical plans for the use of oxalic acid dihydrate in laboratory

settings, ensuring the protection of researchers and the integrity of scientific work.

Oxalic acid dihydrate, a common reagent in many research and development laboratories, is

a corrosive and toxic compound that demands careful handling. Adherence to strict safety

protocols is paramount to prevent chemical burns, respiratory irritation, and systemic toxicity.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to support the work of researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
When handling oxalic acid dihydrate, a comprehensive suite of personal protective

equipment is mandatory to prevent contact and exposure.

Eye and Face Protection: Chemical safety goggles are the minimum requirement.[1][2] A

face shield should be worn in conjunction with goggles, especially when there is a risk of

splashing or dust generation.[2][3]

Skin Protection: Wear chemical-resistant gloves, such as nitrile, neoprene, or natural rubber.

[4] Always inspect gloves for any signs of degradation before use and replace them

immediately if compromised. A lab coat or chemical-resistant apron is also necessary to

protect against skin contact.[2][5] For tasks with a higher risk of exposure, coveralls are

recommended.[5]
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Respiratory Protection: When working with the solid form, especially if dust may be

generated, or when airborne concentrations may exceed exposure limits, a NIOSH/MSHA-

approved respirator is required.[1][4] A particulate filter respirator is suitable for airborne

particles.[2] Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[4][6]

Occupational Exposure Limits
Various regulatory bodies have established occupational exposure limits for oxalic acid to

protect laboratory personnel from its harmful effects. These limits represent the maximum

concentration of a substance to which a worker can be exposed over a specified period without

adverse health effects.

Regulatory Body
Time-Weighted Average
(TWA) - 8-hour

Short-Term Exposure Limit
(STEL) - 15-minute

OSHA (PEL) 1 mg/m³[5][7] -

NIOSH (REL) 1 mg/m³ (10-hour)[5][7] 2 mg/m³[5][7]

ACGIH (TLV) 1 mg/m³[3][5] 2 mg/m³[3][5]

CAL/OSHA (PEL) 1 mg/m³ 2 mg/m³

The Immediately Dangerous to Life or Health (IDLH) concentration for oxalic acid is 500 mg/m³.

[7]

Standard Operating Procedure for Handling Oxalic
Acid Dihydrate
This step-by-step guide outlines the essential procedures for the safe handling of oxalic acid
dihydrate in a laboratory setting.

Preparation and Engineering Controls
Location: All work with oxalic acid dihydrate, particularly the weighing and preparation of

solutions, must be conducted in a designated area, such as a chemical fume hood, to

minimize inhalation exposure.
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Ventilation: Ensure that the laboratory has adequate general ventilation.[5] Local exhaust

ventilation is preferred to control emissions at the source.[7]

Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible

and in good working order before beginning any work.[1]

Handling and Use
Avoid Dust Formation: When handling the solid, minimize the creation of dust.[1][6]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[6][7] Wash hands thoroughly

with soap and water after handling the chemical, before breaks, and at the end of the

workday.[3][6]

Adding to Solvents: To avoid a violent reaction, always add oxalic acid dihydrate to water

or other solvents slowly and never the other way around.[6]

Container Management: Keep containers of oxalic acid dihydrate tightly closed when not in

use and store them in a cool, dry, and well-ventilated area.[1][6]

Spill Response
In the event of a spill, immediate and appropriate action is crucial to mitigate hazards.

Minor Spills (Solid):

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, carefully sweep or vacuum the spilled solid, avoiding dust

generation.[1][2] If appropriate, moisten the material first to prevent dusting.[2]

Place the collected material into a suitable, labeled container for disposal.[6]

Clean the spill area with soap and water.[5]

Major Spills:

Evacuate the laboratory and alert others in the vicinity.
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Contact the appropriate emergency response team for your facility.

Provide them with the identity and nature of the spilled substance.

Oxalic Acid Dihydrate Spill
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Caption: Workflow for responding to an oxalic acid dihydrate spill.

First Aid Measures
Immediate first aid is critical in the event of exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 30

minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present

and easy to do.[5] Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected skin with

large amounts of soap and water for at least 15 minutes.[1][5] Seek immediate medical

attention.[5]

Inhalation: Move the individual to fresh air.[5] If breathing has stopped, provide artificial

respiration.[5] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water.[7] If the person is

conscious, have them drink two glasses of water. Seek immediate medical attention.[5]
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Disposal Plan
Oxalic acid dihydrate and its contaminated waste must be disposed of as hazardous waste.

Waste Collection: Collect all waste materials, including spilled substance and contaminated

PPE, in a clearly labeled, sealed, and compatible container.[5][6]

Disposal Regulations: Dispose of the waste in accordance with local, state, and federal

regulations.[4] Contact your institution's environmental health and safety department for

specific guidance on hazardous waste disposal procedures.[5] Do not dispose of oxalic acid
dihydrate down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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